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For researchers, scientists, and drug development professionals, the synthesis and
characterization of analytical reference standards for potential impurities are critical for
ensuring the safety and quality of pharmaceutical products. This technical guide provides a
comprehensive overview of the synthesis of the N-nitroso-meropenem impurity, a potential
nitrosamine impurity in the carbapenem antibiotic meropenem.

N-nitroso-meropenem is formed from the reaction of the secondary amine in the pyrrolidine
ring of the meropenem molecule with a nitrosating agent.[1][2] Given the classification of many
N-nitrosamine compounds as probable human carcinogens, regulatory agencies require
stringent control of these impurities in drug substances and products. The availability of a well-
characterized analytical reference standard of N-nitroso-meropenem is therefore essential for
the development and validation of sensitive analytical methods to detect and quantify this
impurity at trace levels.

Chemical and Physical Data

A summary of the key chemical and physical properties of N-nitroso-meropenem is presented
in the table below.
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Property

Value

Reference

Chemical Name

(4R,5S,6S)-3-(((3S,5S)-5-
(dimethylcarbamoyl)-1-
nitrosopyrrolidin-3-yl)thio)-6-
((R)-1-hydroxyethyl)-4-methyl-

7-oxo-1-azabicyclo[3.2.0]hept-

2-ene-2-carboxylic acid

[3]4]

Molecular Formula C17H24N406S [3114]
Molecular Weight 412.5 g/mol [31[5]
Appearance Please Enquire [5]

CAS Number Not Available [3][5]

Synthesis Pathway

The synthesis of N-nitroso-meropenem involves the selective N-nitrosation of the secondary

amine group within the pyrrolidine side chain of meropenem. This reaction is typically carried

out by treating meropenem with a nitrosating agent, most commonly sodium nitrite, under

acidic conditions. The acidic environment facilitates the formation of the active nitrosating

species, nitrous acid (HNO2).

It is crucial to control the reaction conditions carefully to prevent the degradation of the

sensitive B-lactam core of the meropenem molecule.[6][7][8] Meropenem is known to be

unstable under harsh acidic or basic conditions and at elevated temperatures.[6][7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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